Cas no 2097952-82-2 (1-(2-Azidoethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-ol)

• Product Name: 1-(2-Azidoethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-ol
• CAS No: 2097952-82-2
• MF: C₁₀H₁₀N₆O
• MW: 230.22600030899
• CID: 4778964
• Update Time: 2025-10-28

1-(2-Azidoethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-ol
• 2-(2-azidoethyl)-5-pyridin-3-yl-1H-pyrazol-3-one
• 1-(2-Azidoethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-ol

• Inchi： 1S/C10H10N6O/c11-15-13-4-5-16-10(17)6-9(14-16)8-2-1-3-12-7-8/h1-3,6-7,14H,4-5H2
• InChI Key： RWQTZJRDQLMEKQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=NC=CC=2)NN1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 230.09160896 g/mol
• Monoisotopic Mass: 230.09160896 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.23
• XLogP3: 1.4
• Topological Polar Surface Area: 59.6

Additional information on 1-(2-Azidoethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-ol

1-(2-Azidoethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-ol: A Comprehensive Overview

The compound 1-(2-Azidoethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-ol, identified by the CAS number 2097952-82-2, is a fascinating molecule with significant potential in various fields of research and application. This compound is characterized by its unique structural features, which include an azide group, a pyridine ring, and a pyrazole ring. The presence of these functional groups makes it a versatile molecule with applications in drug discovery, materials science, and chemical synthesis.

Recent studies have highlighted the importance of azide-containing compounds in click chemistry, where they serve as valuable building blocks for constructing complex molecular architectures. The azide group in this compound is particularly noteworthy due to its reactivity in cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition. This reactivity has been exploited in the development of new materials and drug delivery systems. For instance, researchers have utilized this compound to synthesize novel polymers with tailored properties for biomedical applications.

The pyridine ring in the molecule contributes to its aromatic stability and electronic properties. Pyridine-containing compounds are known for their ability to act as ligands in coordination chemistry, facilitating the formation of metal complexes with unique catalytic activities. Recent advancements in asymmetric catalysis have leveraged such complexes to achieve high enantioselectivity in organic transformations. This compound's pyridine moiety makes it a promising candidate for similar applications.

The pyrazole ring is another key feature of this molecule, contributing to its hydrogen bonding capacity and potential for bioisosteric replacement in drug design. Pyrazole-containing compounds have been extensively studied for their pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial effects. Recent research has focused on optimizing the substituents on the pyrazole ring to enhance these activities while minimizing adverse effects. The hydroxyl group on the pyrazole ring in this compound adds further complexity to its interactions with biological systems.

From a synthetic perspective, this compound can be prepared through a variety of routes, including condensation reactions and coupling strategies. One notable approach involves the reaction of an azide-containing precursor with a suitable pyridine derivative under mild conditions. The synthesis has been optimized to achieve high yields and excellent purity, making it accessible for large-scale production if required.

In terms of characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of this compound. These methods provide detailed insights into the molecular geometry and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

Looking forward, the versatility of this compound suggests that it will continue to play a significant role in chemical research. Its ability to participate in multiple types of chemical reactions makes it an invaluable tool for exploring new synthetic pathways and developing innovative materials. As research progresses, further applications of this compound are expected to emerge across diverse disciplines.